![molecular formula C19H12N2O3S B4405785 3-(2-oxo-2H-chromen-3-yl)-N-1,3-thiazol-2-ylbenzamide](/img/structure/B4405785.png)
3-(2-oxo-2H-chromen-3-yl)-N-1,3-thiazol-2-ylbenzamide
Overview
Description
3-(2-oxo-2H-chromen-3-yl)-N-1,3-thiazol-2-ylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a heterocyclic organic molecule that consists of a benzene ring, a thiazole ring, and a coumarin ring.
Mechanism of Action
The mechanism of action of 3-(2-oxo-2H-chromen-3-yl)-N-1,3-thiazol-2-ylbenzamide involves the inhibition of key enzymes involved in cell proliferation and survival. Specifically, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. By inhibiting this enzyme, this compound can induce cell death in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. In vitro studies have shown that this compound exhibits potent anti-cancer activity against a wide range of cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to exhibit excellent conductivity, making it a potential candidate for use in organic electronic devices.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(2-oxo-2H-chromen-3-yl)-N-1,3-thiazol-2-ylbenzamide in lab experiments is its high yield and ease of purification. Additionally, this compound exhibits potent anti-cancer activity, making it an attractive candidate for the development of new cancer treatments. However, one of the limitations of using this compound is its relatively high cost, which may limit its use in large-scale experiments.
Future Directions
There are several future directions for the research and development of 3-(2-oxo-2H-chromen-3-yl)-N-1,3-thiazol-2-ylbenzamide. One potential direction is in the development of new cancer treatments that utilize this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other fields, such as organic electronics. Finally, the synthesis method of this compound could be optimized to reduce its cost and increase its yield, making it more accessible for use in large-scale experiments.
Scientific Research Applications
3-(2-oxo-2H-chromen-3-yl)-N-1,3-thiazol-2-ylbenzamide has been extensively studied for its potential applications in various scientific fields. One of the primary areas of research is in the development of new drugs for the treatment of cancer. This compound has been shown to exhibit potent anti-cancer activity, and its mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival.
Another area of research is in the development of new materials for use in electronic devices. This compound has been shown to exhibit excellent conductivity and has the potential to be used as a component in organic electronic devices such as solar cells and organic light-emitting diodes.
properties
IUPAC Name |
3-(2-oxochromen-3-yl)-N-(1,3-thiazol-2-yl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12N2O3S/c22-17(21-19-20-8-9-25-19)14-6-3-5-12(10-14)15-11-13-4-1-2-7-16(13)24-18(15)23/h1-11H,(H,20,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCSMFHBJLKLJSD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CC(=CC=C3)C(=O)NC4=NC=CS4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.